1-(1-(naphthalen-1-ylsulfonyl)pyrrolidin-3-yl)-1H-1,2,3-triazole
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Overview
Description
1-(1-(naphthalen-1-ylsulfonyl)pyrrolidin-3-yl)-1H-1,2,3-triazole is a useful research compound. Its molecular formula is C16H16N4O2S and its molecular weight is 328.39. The purity is usually 95%.
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Scientific Research Applications
Organocatalysis
A derivative, "(S)-2-((Naphthalen-2-ylsulfonyl)methyl)pyrrolidine", demonstrates high catalytic activity towards the direct asymmetric Michael reaction of cyclohexanone and nitroolefins. This reaction can be performed on water without any additives, showing significant efficiency and stereoselectivity, producing adducts with high yields and enantiomeric excess (ee) (Syu, Kao, & Lin, 2010).
Metal-Organic Frameworks (MOFs) and DNA Interaction
Novel naphthalene-sulfonyl-triazole ligands have been designed for DNA interaction, leading to the synthesis of copper complexes with varying nuclearity. These complexes exhibit distinct DNA binding and cleavage capabilities, with significant implications for understanding DNA-metal interactions and potential applications in gene therapy and molecular biology (Hernández‐Gil et al., 2013).
Polymer Science
A novel monomer containing a triazole and naphthalene ring has been synthesized for polymer science applications. The reversible addition-fragmentation chain transfer (RAFT) polymerization of this monomer results in polymers with potential applications in materials science, particularly due to their coordination with rare earth ions and the resulting fluorescence properties (Jin et al., 2008).
Antimicrobial and Antifungal Agents
Derivatives of 1,2,3-triazole have shown promising antibacterial and antifungal activities, indicating their potential as therapeutic agents. Their structure-activity relationships have been explored to understand the mechanism behind their efficacy (Grassberger, Turnowsky, & Hildebrandt, 1984).
Electronic Materials
Synthesis of the novel naphtho-[1,2-e][1,2,4]triazolo[5,1-b][1,3]oxazine heterocyclic system and related compounds highlights their application in the development of electronic materials, such as for use in organic field-effect transistors (OFETs) (Osyanin, Osipov, & Klimochkin, 2012).
Safety and Hazards
Properties
IUPAC Name |
1-(1-naphthalen-1-ylsulfonylpyrrolidin-3-yl)triazole |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C16H16N4O2S/c21-23(22,16-7-3-5-13-4-1-2-6-15(13)16)19-10-8-14(12-19)20-11-9-17-18-20/h1-7,9,11,14H,8,10,12H2 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPXGUXRRGALTSC-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1N2C=CN=N2)S(=O)(=O)C3=CC=CC4=CC=CC=C43 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O2S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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